Cas no 1013398-57-6 (5-fluoro-2,3-dihydro-1H-indole;hydrochloride)

• Product Name: 5-fluoro-2,3-dihydro-1H-indole;hydrochloride
• CAS No: 1013398-57-6
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD12761537
• CID: 1091469
• PubChem ID: 72207219
• Update Time: 2025-06-08

5-fluoro-2,3-dihydro-1H-indole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroindoline hydrochloride
• 5-fluoro-2,3-dihydro-1H-indole,hydrochloride
• 5-Fluoro-2,3-dihydro-1H-indole hydrochloride
• A903695
• 5-Fluoroindolinehydrochloride
• SCHEMBL17799458
• 1H-Indole, 5-fluoro-2,3-dihydro-, hydrochloride (1:1)
• MFCD12761537
• EN300-203990
• 5-fluoro-2,3-dihydro-1h-indole HCl
• 1013398-57-6
• 5-fluoro-2,3-dihydro-1H-indole;hydrochloride
• YEJGKJFDBXHDPX-UHFFFAOYSA-N
• SB30111
• DB-263560

• MDL： MFCD12761537
• Inchi： 1S/C8H8FN.ClH/c9-7-1-2-8-6(5-7)3-4-10-8;/h1-2,5,10H,3-4H2;1H
• InChI Key： YEJGKJFDBXHDPX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CCN2

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-fluoro-2,3-dihydro-1H-indole;hydrochloride

Comprehensive Overview of 5-Fluoro-2,3-dihydro-1H-indole Hydrochloride (CAS No. 1013398-57-6): Properties, Applications, and Research Insights

5-Fluoro-2,3-dihydro-1H-indole hydrochloride (CAS No. 1013398-57-6) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its fluoro-substituted indole core, has garnered attention due to its structural versatility and applicability in drug discovery. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental studies. Researchers frequently explore its role as a building block in synthesizing complex molecules, particularly those targeting neurological and metabolic pathways.

In recent years, the demand for fluorinated heterocycles like 5-fluoro-2,3-dihydro-1H-indole has surged, driven by their unique electronic properties and bioavailability. The fluoro group at the 5-position of the indole ring influences the compound's reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend of precision medicine, where researchers seek structurally optimized compounds for targeted therapies. A common query in scientific forums is, "How does fluorination impact the pharmacokinetics of indole derivatives?" Studies suggest that the 5-fluoro substitution can enhance metabolic stability and membrane permeability, critical factors in drug development.

The synthesis of 5-fluoro-2,3-dihydro-1H-indole hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify purity, a topic frequently searched by quality control professionals. Notably, this compound's crystal structure has been investigated to understand its intermolecular interactions, which are vital for formulating stable drug candidates. Discussions on platforms like ResearchGate often highlight its potential as a scaffold for kinase inhibitors, reflecting the broader interest in small-molecule therapeutics.

Beyond pharmaceuticals, CAS No. 1013398-57-6 is explored in material science for designing fluorescent probes, leveraging the indole moiety's photophysical properties. This dual applicability resonates with the interdisciplinary approach dominating modern research. Environmental scientists also evaluate its biodegradation pathways, addressing concerns about sustainable chemistry—a hot topic in green chemistry initiatives. Searches for "eco-friendly synthesis of fluorinated indoles" have increased by 40% year-over-year, underscoring the need for innovative methodologies.

In conclusion, 5-fluoro-2,3-dihydro-1H-indole hydrochloride exemplifies the convergence of medicinal chemistry and advanced material design. Its CAS registry number (1013398-57-6) serves as a gateway to a wealth of scholarly resources, while its structural features continue to inspire cutting-edge applications. As the scientific community prioritizes molecular diversity and functional efficiency, this compound remains a focal point for innovation, answering pressing questions in both academia and industry.